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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
methanesulfonate

Cat. No.: B1280661

A comprehensive guide for researchers, scientists, and drug development professionals on the
performance of 1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSO3]) in
industrial processes compared to alternative solvents, supported by experimental data.

1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSQO3]) is an ionic liquid (IL) that
has garnered significant attention as a potential "green" solvent for various industrial
applications, including biomass pretreatment, extractive desulfurization of fuels, and CO2
capture. Its appeal lies in its low vapor pressure, thermal stability, and tunable physicochemical
properties. However, the high cost of ionic liquids remains a primary barrier to their widespread
industrial adoption. This guide provides a detailed cost-benefit analysis of using [Bmim]
[MeSO3], comparing its performance with other ionic liquids and conventional solvents, and
presenting relevant experimental protocols and process workflows.

Performance Comparison

The efficacy of [Bmim][MeSQO3] is highly dependent on the specific application. In biomass
pretreatment, its performance in lignin removal and subsequent sugar yields is a key metric.
For extractive desulfurization, the efficiency of sulfur compound removal from liquid fuels is
paramount. In CO2 capture, the absorption capacity and selectivity are critical performance
indicators. The following tables summarize the available quantitative data to facilitate a
comparative analysis.
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Cost Comparison

The economic viability of employing [Bmim][MeSO3] is a critical consideration. The following
table provides an overview of its market price in comparison to other common ionic liquids and
conventional solvents. It is important to note that the production cost of ionic liquids can be
significantly higher than their market price, especially for research-grade quantities.

Price (USD) per

Solvent CAS Number Supplier
100g
1-Butyl-3-
methylimidazolium 342789-81-5 326.40 Sigma-Aldrich[1]

methanesulfonate

1-Butyl-3-

methylimidazolium 79917-90-1 200.00 (for 50g) Sigma-Aldrich
chloride

1-Butyl-3-

methylimidazolium 174501-65-6

tetrafluoroborate

Acetonitrile 75-05-8

Toluene 108-88-3

Note: Prices are subject to change and may vary between suppliers and purity grades. The
price for [Bmim][Cl] is for 50g and has been included for relative comparison. A 2022 market
observation reported a price of $53.00 per 5g for 1-Butyl-3-methylimidazolium mesylate.[2]

Performance in Extractive Desulfurization

Extractive desulfurization (EDS) is a promising technology for producing ultra-low sulfur fuels.
lonic liquids are considered effective solvents for this process due to their ability to selectively
extract sulfur-containing compounds.
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The catalytic efficiency of butylmethylimidazolium ([bmim]) based ionic liquids in the synthesis
of bis(indolyl)methanes was found to follow the order: [bomim][MeSO4] > [bmim][HSO4] =
[bmim][MeSO3].[7]

Performance in Biomass Pretreatment

lonic liquids can effectively dissolve lignocellulosic biomass, enabling the separation of lignin
and improving the accessibility of cellulose for enzymatic hydrolysis.

Lignin

.. Biomass Glucan .
lonic Liquid Removal . Conditions Reference
Source Yield (%)
(%)
[Bmim] Maple wood
19 - - [8]
[MeS0O4] flour
) Maple wood
[Bmim]Ac >32 65 - [8]
flour
[C2Zmim] . 24h
Switchgrass - >90 ) ) [9]
[OAC] incubation

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The
following are generalized protocols for key industrial applications of [Bmim][MeSO3] and
related ionic liquids.

Extractive Desulfurization of Liquid Fuel

Objective: To remove sulfur-containing compounds from a model liquid fuel using [Bmim]
[MeSOa3].

Materials:
e Model liquid fuel (e.g., dibenzothiophene in n-dodecane, 500 ppmw sulfur)

¢ 1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSO3])
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Extraction vessel (e.g., two-necked flask)

Magnetic stirrer and hotplate

Centrifuge

Sulfur analyzer (e.g., gas chromatography with a sulfur-selective detector)

Procedure:

Mix the model liquid fuel and [Bmim][MeSQO3] in a specified mass ratio (e.g., 1:1) in the
extraction vessel.

 Stir the mixture at a constant temperature (e.g., 30°C) for a defined period (e.g., 30 minutes).

 After extraction, centrifuge the mixture to separate the fuel phase (upper layer) from the ionic
liquid phase (lower layer).

o Carefully collect the fuel phase for sulfur content analysis.
» Analyze the sulfur concentration in the treated fuel using a suitable analytical method.

e The ionic liquid phase can be regenerated for reuse by various methods, such as solvent
extraction with a volatile organic solvent followed by vacuum drying.[10]

Biomass Pretreatment for Lignhin Extraction and
Enzymatic Saccharification

Objective: To fractionate lignocellulosic biomass to enhance enzymatic digestibility.
Materials:

e Lignocellulosic biomass (e.g., wood chips, corn stover), dried and milled

¢ 1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSO3])

¢ Anti-solvent (e.g., deionized water)
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Filtration or centrifugation equipment

Cellulase and B-glucosidase enzymes

Sodium citrate buffer (50 mM, pH 4.8)

Incubator shaker

Glucose quantification assay (e.g., HPLC)

Procedure:

e Pretreatment:

o Mix the dried, milled biomass with [Bmim][MeSO3] in a reaction vessel.

o Heat the mixture to a specific temperature (e.g., 120-160°C) for a set duration (e.g., 1-3
hours) with stirring.

» Regeneration of Cellulose-Rich Material:

o

Cool the mixture to room temperature.

[¢]

Add an excess of an anti-solvent (e.g., water) to precipitate the cellulose-rich material.

Separate the solid precipitate from the liquid phase (containing dissolved lignin and the

o

ionic liquid) by filtration or centrifugation.

Wash the solid residue with the anti-solvent to remove any remaining ionic liquid.

[¢]

e Enzymatic Hydrolysis:
o Prepare a slurry of the pretreated biomass in the sodium citrate buffer.
o Add the cellulase and B-glucosidase enzymes to the slurry.

o Incubate the mixture at an optimal temperature (e.g., 50°C) with shaking for a specified
time (e.g., 24-72 hours).
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o Periodically take samples and analyze the glucose concentration to determine the
enzymatic digestibility.

CO2 Capture
Objective: To measure the CO2 absorption capacity of [Bmim][MeSO3].

Materials:

1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSO3])

High-pressure absorption cell

CO2 gas cylinder

Pressure and temperature controllers

Analytical balance

Procedure:

Place a known mass of [Bmim][MeSO3] into the absorption cell.

e Evacuate the cell to remove any residual air.

o Pressurize the cell with CO2 to a desired pressure and maintain a constant temperature.

» Allow the system to reach equilibrium, monitoring the pressure until it stabilizes.

e The amount of CO2 absorbed is determined by the pressure drop or by gravimetric methods.

e The absorption capacity can be calculated as moles of CO2 per mole or kilogram of the ionic
liquid. One study found the maximum CO2 solubility in [C4mim][CH3SO3] at room
temperature and 45 bar to be approximately 2.7 mmol/g.[11]

Process Workflows and Logical Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate typical workflows
for industrial processes utilizing ionic liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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